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Abstract

Radicinin, a mycotoxin produced by various fungi, including species from the Alternaria and
Cochliobolus genera, has garnered significant scientific interest due to its diverse biological
activities.[1][2] This technical guide provides an in-depth review of the current literature on
radicinin, focusing on its chemical properties, biosynthesis, multifaceted biological effects, and
mechanisms of action. Particular emphasis is placed on its potential as a bioherbicide and an
anticancer agent. This document consolidates quantitative data from various studies into
structured tables for comparative analysis, details key experimental protocols, and presents
signaling pathways and experimental workflows through explanatory diagrams to facilitate a
deeper understanding of this promising natural compound.

Chemical Properties and Biosynthesis

Radicinin (IUPAC name: (2S,3S)-3-Hydroxy-2-methyl-7-[(E)-prop-1-enyl]-2,3-
dihydropyrano([3,2-c]pyran-4,5-dione) is a dihydropyranopyran-4,5-dione with the molecular
formula C12H120s and a molar mass of 236.22 g/mol .[2][3]

Table 1: Physicochemical Properties of Radicinin
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Property Value Reference
Molecular Formula C12H120s5 [2]
Molar Mass 236.22 g/mol

(2S,3S)-3-Hydroxy-2-methyl-7-
[(E)-prop-1-enyl]-2,3-

IUPAC Name )
dihydropyrano[3,2-c]pyran-4,5-
dione

CAS Number 10088-95-6

The biosynthesis of radicinin in fungi is a complex process involving a polyketide synthase
pathway. While the complete enzymatic cascade is still under full investigation, it is understood
to originate from acetyl-CoA and malonyl-CoA precursors.

Biological Activities

Radicinin exhibits a broad spectrum of biological activities, with its phytotoxic and anticancer
properties being the most extensively studied.

Phytotoxicity and Bioherbicidal Potential

Radicinin has demonstrated significant phytotoxic effects, particularly against the invasive
weed buffelgrass (Cenchrus ciliaris). This has led to its investigation as a potential target-
specific bioherbicide. Studies have shown that radicinin displays high toxicity to buffelgrass
while exhibiting low toxicity to native plant species, highlighting its potential for targeted weed
management. Furthermore, it has been reported to have no teratogenic, sub-lethal, or lethal
effects on zebrafish embryos, suggesting a favorable environmental profile.

Table 2: Phytotoxicity of Radicinin and its Derivatives
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Concentration

Compound M) Target Species Effect Reference
o . High
Radicinin 25x1073 Cenchrus ciliaris o
phytotoxicity
o o Maintained
Radicinin 10-3 Cenchrus ciliaris o
toxicity
o Native Sonoran No phytotoxic
Radicinin 10-3 )
Desert species effects
) o o Less active than
3-epi-radicinin 25x10°3 Cenchrus ciliaris L
radicinin
o o Less active than
Radicinol 25x1073 Cenchrus ciliaris o
radicinin
) ) - Less active than
Cochliotoxin 25x1073 Cenchrus ciliaris

radicinin

Anticancer Activity

Recent research has unveiled the potential of radicinin as an anticancer agent. In vitro studies

have demonstrated its cytotoxicity against various human cancer cell lines.

Table 3: In Vitro Anticancer Activity of Radicinin (ICso Values in pM)

Cell Line Radicinin Cisplatin (Control) Reference
A549 (Non-small cell
) 7.7+0.6 8.4 (mean)
lung carcinoma)
Hs683
) ) 8.7+x0.4 8.4 (mean)
(Oligodendroglioma)
SKMEL-28
8.2+0.2 8.4 (mean)
(Melanoma)
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The data indicates that radicinin exhibits potent anticancer activity, with 1Cso values
comparable to the established chemotherapeutic drug, cisplatin.

Other Biological Activities

In addition to its phytotoxic and anticancer properties, radicinin has been reported to possess
antifungal, insecticidal, and plant growth regulatory activities.

Mechanism of Action

The primary mechanism of radicinin's phytotoxicity is believed to involve the induction of
oxidative stress within chloroplasts. Studies on the synthetic analogue, (x)-3-deoxyradicinin,
have shown that it causes the uncontrolled opening of stomata, leading to wilting. This is
followed by the generation of reactive oxygen species (ROS), specifically singlet oxygen, within
the chloroplasts, which triggers a chloroplast-specific pathway of programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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